BENGH@ Methodological & Application

Check Availability & Pricing

Application of Methyl 5-acetylsalicylate in the
Fragrance Industry: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 5-acetylsalicylate

Cat. No.: B118680

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 5-acetylsalicylate, a derivative of salicylic acid, is a fine chemical with emerging
applications in the fragrance industry. Unlike its well-known counterpart, methyl salicylate (the
primary component of wintergreen oil), Methyl 5-acetylsalicylate offers a unique aromatic
profile. It is characterized as a white to light yellow-orange crystalline powder with a pleasant
and sophisticated aroma.[1][2] Its utilization extends to perfumes, soaps, and other personal
care products, where it imparts a distinctive scent.[1] This document provides detailed
application notes, experimental protocols, and relevant scientific context for the evaluation and
use of Methyl 5-acetylsalicylate as a fragrance ingredient.

Physicochemical Properties and Synthesis

A summary of the key physicochemical properties of Methyl 5-acetylsalicylate is provided in
the table below.
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Chemical Name

Methyl 5-acetyl-2-

hydroxybenzoate
CAS Number 16475-90-4
Molecular Formula C10H1004
Molecular Weight 194.18 g/mol

White to light yellow-orange
Appearance ) [2]
crystalline powder

Melting Point 62-64 °C

Synthesis Protocol: Acetylation of Methyl Salicylate

A common route for the synthesis of Methyl 5-acetylsalicylate involves the Friedel-Crafts
acylation of methyl salicylate. A general laboratory-scale protocol is outlined below.

Materials:

o Methyl salicylate

o Acetyl chloride

e Anhydrous aluminum chloride (AICIs)

o Tetrachloroethylene (or another suitable solvent)
e Ice

o Water

o Saturated sodium bicarbonate solution

e Hexane (for crystallization)

o Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)
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» Magnetic stirrer and heating mantle

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dropping funnel,
and a condenser, dissolve methyl salicylate in tetrachloroethylene. Cool the solution in an ice
bath.

» Addition of Acetyl Chloride: Separately, prepare a solution of acetyl chloride in
tetrachloroethylene. Add this solution to the cooled methyl salicylate solution.

o Friedel-Crafts Acylation: While maintaining the temperature below 25°C, slowly add
anhydrous aluminum chloride to the reaction mixture in portions.

» Reaction Monitoring: After the addition is complete, allow the mixture to stir at room
temperature for several hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

o Work-up: Pour the reaction mixture into a beaker containing a mixture of ice and water to
guench the reaction.

o Extraction: Separate the organic layer. Wash the organic layer sequentially with water and a
saturated sodium bicarbonate solution to remove any unreacted acid and catalyst residues.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and then
remove the solvent by rotary evaporation.

o Crystallization: The resulting crude product can be purified by crystallization from a suitable
solvent, such as hexane, to yield pure Methyl 5-acetylsalicylate.

Diagram of Synthesis Workflow:
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A simplified workflow for the synthesis of Methyl 5-acetylsalicylate.

Fragrance Profile and Application

While detailed sensory panel data for Methyl 5-acetylsalicylate is not extensively published, it
is generally described as having a "unique and pleasant aroma that adds a touch of
sophistication".[1] Its scent is derived from its salicylic acid chemical structure.[1] Based on the
structure, it can be inferred that the odor profile may possess sweet, phenolic, and slightly
medicinal notes, potentially with a powdery or balsamic undertone.

Potential Applications in Fragrance Compositions:

o Fine Fragrances: As a modifier in floral and oriental bouquets to add complexity and a
unique signature.

e Soaps and Body Washes: To provide a clean and sophisticated scent profile.

o Cosmetics and Personal Care Products: As a fragrance component in lotions, creams, and
hair care products.

Experimental Protocols for Fragrance Evaluation

To fully characterize the fragrance properties of Methyl 5-acetylsalicylate, a series of
standardized experimental protocols should be employed.

Protocol 1: Gas Chromatography-Olfactometry (GC-0)
Analysis

GC-O is a technique used to determine which chemical compounds in a sample are
responsible for its aroma.

Objective: To identify the key odor-active components and characterize the odor profile of
Methyl 5-acetylsalicylate.

Instrumentation:

e Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an
olfactometry port.
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o Appropriate capillary column (e.g., DB-5, HP-INNOWax).
» Humidified air supply for the olfactometry port.
Procedure:

o Sample Preparation: Prepare a solution of Methyl 5-acetylsalicylate in a suitable solvent
(e.g., ethanol) at a concentration of approximately 1-10 mg/mL.

e GC Conditions:

[e]

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate.

o

[¢]

Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp at 5-10°C/min to
250°C and hold for 10 minutes. (This program should be optimized based on the
compound's volatility).

o

Split Ratio: 10:1 (or as appropriate).

o Olfactometry:
o Atrained sensory panelist sniffs the effluent from the olfactometry port.
o The panelist records the time, intensity, and a descriptor for each odor detected.
o The effluent is split between the FID and the olfactometry port.

o Data Analysis: Correlate the retention times of the odor events with the peaks on the FID
chromatogram to identify the odor-active compounds.

Diagram of GC-O Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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